2-[(3,4-Dichlorophenyl)methylthio]-6-(3-pyridinyl)-3-pyridinecarbonitrile

• Molecular Formula: C18H11Cl2N3S
• Molecular Weight: 372.3 g/mol
• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-6-pyridin-3-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C18H11Cl2N3S/c19-15-5-3-12(8-16(15)20)11-24-18-13(9-21)4-6-17(23-18)14-2-1-7-22-10-14/h1-8,10H,11H2
• InChI Key: RGPKBTUJNWWAHD-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C2=NC(=C(C=C2)C#N)SCC3=CC(=C(C=C3)Cl)Cl

Description

2-[(3,4-dichlorophenyl)methylthio]-6-(3-pyridinyl)-3-pyridinecarbonitrile is a member of bipyridines.

Scientific Research Applications

Synthesis and Reactivity

• The reactivity and synthesis of compounds similar to 2-[(3,4-Dichlorophenyl)methylthio]-6-(3-pyridinyl)-3-pyridinecarbonitrile have been explored in various studies. For instance, compounds like 2,6-diamino-4-methyl-3-pyridinecarbonitrile have been synthesized and analyzed for their reactivity, leading to the production of derivatives through various chemical reactions (Katritzky et al., 1995).

Chemical Properties and Applications

• Research on similar pyridine derivatives has shown that these compounds can exhibit interesting chemical properties and potential applications. For instance, pyrazolo pyridine derivatives have been studied for their structural, optical, and junction characteristics, indicating potential applications in optical and electronic fields (Zedan et al., 2020).

Potential for Biological Activity

• Compounds structurally related to 2-[(3,4-Dichlorophenyl)methylthio]-6-(3-pyridinyl)-3-pyridinecarbonitrile have been synthesized and characterized for their biological activity. For example, pyrrolo[2,3-b]pyridine scaffolds showing new biological activities have been developed (Sroor, 2019).

Molecular Docking and Screening

• The potential of similar pyridine derivatives in molecular docking and screening activities has been explored. These studies involve the synthesis of novel compounds and their evaluation against various proteins and microbial agents, showing the versatility of these compounds in pharmaceutical research (Flefel et al., 2018).

Antioxidant Activity

• Investigations into the antioxidant properties of similar compounds have been conducted. For example, research on the synthesis of novel thiazine derivatives and their antioxidant activity indicates the potential of these compounds in medicinal chemistry (Kawale et al., 2017).

Corrosion Inhibition

• Pyrazolopyridine derivatives, structurally related to the compound , have been synthesized and evaluated as corrosion inhibitors for mild steel, showing their potential application in material science and engineering (Dandia et al., 2013).